Cas no 1536380-83-2 (2-Bromo-4-fluorobenzene-1-carbothioamide)

• Product Name: 2-Bromo-4-fluorobenzene-1-carbothioamide
• CAS No: 1536380-83-2
• MF: C₇H₅BrFNS
• MW: 234.088702917099
• CID: 5690466
• PubChem ID: 83292310
• Update Time: 2023-10-13

2-Bromo-4-fluorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluorobenzene-1-carbothioamide
• EN300-1599610
• 1536380-83-2
• Benzenecarbothioamide, 2-bromo-4-fluoro-

• Inchi： 1S/C7H5BrFNS/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H2,10,11)
• InChI Key： JIMPQBDFPLAETL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(N)=S)F

Computed Properties

• Exact Mass: 232.93101g/mol
• Monoisotopic Mass: 232.93101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.716±0.06 g/cm3(Predicted)
• Boiling Point: 295.8±50.0 °C(Predicted)
• pka: 12.01±0.29(Predicted)